Cas no 34737-09-2 (4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid)

4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid structure
34737-09-2 structure
Product name:4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid
CAS No:34737-09-2
MF:C11H9NO4I4
MW:726.80946
CID:1464473
PubChem ID:214998

4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid
    • 4-(2-hydroxypropylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid
    • 4-{Hydroxy[(2-hydroxypropyl)imino]methyl}-2,3,5,6-tetraiodobenzoic acid
    • Terephthalamic acid, N-(2-hydroxypropyl)-2,3,5,6-tetraiodo-
    • Benzoic acid, 4-(((2-hydroxypropyl)amino)carbonyl)-2,3,5,6-tetraiodo-
    • BRN 2162841
    • Tetrajodterephthalsaure-mono-beta-hydroxypropylamid
    • DTXSID70956222
    • 4-(((2-Hydroxypropyl)amino)carbonyl)-2,3,5,6-tetraiodobenzoic acid
    • 34737-09-2
    • Tetrajodterephthalsaure-mono-beta-hydroxypropylamid [German]
    • Inchi: InChI=1S/C11H9I4NO4/c1-3(17)2-16-10(18)4-6(12)8(14)5(11(19)20)9(15)7(4)13/h3,17H,2H2,1H3,(H,16,18)(H,19,20)
    • InChI Key: WFTBBDFAICPSMP-UHFFFAOYSA-N
    • SMILES: CC(CNC(=O)C1=C(C(=C(C(=C1I)I)C(=O)O)I)I)O

Computed Properties

  • Exact Mass: 726.66917
  • Monoisotopic Mass: 726.6710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.63

4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid Related Literature

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